Cas no 1849361-72-3 (3-[(thietan-3-yl)amino]propanamide)

• Product Name: 3-[(thietan-3-yl)amino]propanamide
• CAS No: 1849361-72-3
• MF: C₆H₁₂N₂OS
• MW: 160.237279891968
• CID: 5275832
• Update Time: 2026-03-09

3-[(thietan-3-yl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(thietan-3-ylamino)propanamide
• 3-[(thietan-3-yl)amino]propanamide

• Inchi： 1S/C6H12N2OS/c7-6(9)1-2-8-5-3-10-4-5/h5,8H,1-4H2,(H2,7,9)
• InChI Key： DAHOVSCMXANROK-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCNC1CSC1

Additional information on 3-[(thietan-3-yl)amino]propanamide

Introduction to 3-[(thietan-3-yl)amino]propanamide (CAS No. 1849361-72-3)

3-[(thietan-3-yl)amino]propanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1849361-72-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a unique structural motif consisting of a thietan ring (a five-membered heterocycle containing sulfur and two carbon atoms) linked to an amino group, which is further connected to a propanamide backbone. The molecular architecture of this compound suggests potential applications in drug discovery, particularly as a building block for more complex pharmacophores or as an intermediate in the synthesis of bioactive molecules.

The thietan moiety in 3-[(thietan-3-yl)amino]propanamide is a sulfur-containing heterocycle that has garnered attention due to its structural versatility and biological relevance. Sulfur heterocycles are well-documented for their role in numerous biologically active compounds, including antibiotics, antivirals, and anticancer agents. The incorporation of such a scaffold into a drug-like molecule can influence both its physicochemical properties and its interaction with biological targets. For instance, the sulfur atom in thietans can participate in hydrogen bonding or form coordination complexes with metal ions, which may modulate the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 3-[(thietan-3-yl)amino]propanamide with greater precision. These studies suggest that the compound may exhibit favorable pharmacokinetic profiles, including good solubility and metabolic stability, which are critical factors for drug development. Additionally, the presence of both amide and thietan functionalities provides multiple sites for chemical modification, allowing for the design of analogs with tailored biological activities.

In the context of medicinal chemistry, 3-[(thietan-3-yl)amino]propanamide has been investigated as a potential scaffold for inhibiting enzymes involved in inflammatory pathways. Thietan derivatives have shown promise in preclinical studies as modulators of cyclooxygenase (COX) enzymes, which play a key role in prostaglandin synthesis and inflammation. The amide group in this compound could serve as a pharmacophoric element that interacts with specific residues in the active site of target enzymes, thereby inhibiting their activity. Such inhibition could have therapeutic implications in conditions like arthritis, where COX-mediated inflammation is a primary pathological mechanism.

The synthesis of 3-[(thietan-3-yl)amino]propanamide represents an interesting challenge due to the need to construct both the thietan ring and the amide linkage under conditions that preserve functional group integrity. Modern synthetic strategies often employ transition-metal-catalyzed reactions or organometallic intermediates to achieve this goal efficiently. For example, palladium-catalyzed cross-coupling reactions have been utilized to form the thietan core, while nucleophilic acyl substitution reactions have been employed to introduce the amide functionality. These methods highlight the importance of advanced synthetic techniques in accessing complex molecular structures like 3-[(thietan-3-yl)amino]propanamide.

The biological evaluation of 3-[(thietan-3-yl)amino]propanamide has revealed intriguing interactions with various cellular targets. In vitro assays have demonstrated that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications as an antimicrobial agent. Additionally, preliminary studies indicate that it may interfere with fungal cell wall biosynthesis, another area where sulfur-containing heterocycles have shown notable activity. These findings underscore the broad spectrum of biological activities that can be explored with derivatives of thietan-amino acid conjugates.

The development of novel drug candidates often involves optimizing key structural features to enhance potency and reduce off-target effects. In the case of 3-[(thietan-3-yl)amino]propanamide, modifications such as varying substituents on the thietan ring or introducing additional functional groups into the propanamide chain could lead to compounds with improved pharmacological profiles. Computational tools like molecular dynamics simulations and quantum mechanical calculations are increasingly used to predict how these modifications will affect binding affinity and metabolic stability.

The role of 3-[(thietan-3-yl)amino]propanamide as a tool compound in research is also noteworthy. It serves as a valuable intermediate for synthesizing more complex molecules and allows researchers to probe the structural requirements for biological activity. By studying derivatives derived from this scaffold, scientists can gain insights into how specific structural elements contribute to drug efficacy and selectivity.

Future directions in the study of 3-[(thietan-3-yl)amino]propanamide may include exploring its potential as an agrochemical or industrial chemical intermediate. The unique reactivity of sulfur-containing heterocycles makes them useful in various chemical transformations beyond pharmaceutical applications. For instance, thietans can participate in catalytic cycles that are relevant to polymerization reactions or organic transformations involving C-S bond formation.

In summary, 3-[(thietan - 3 - yl ) amino ] - pro pan am ide ( CAS No . 1849361 - 72 - 3 ) is a structurally fascinating compound with diverse potential applications . Its unique combination of functional groups , coupled with its reported biological activities , makes it an attractive candidate for further investigation . As synthetic methodologies continue to evolve , access to increasingly complex derivatives will become more feasible , opening new avenues for exploration in medicinal chemistry and beyond .